Ethyl 4-bromo-2-cyano-6-fluorobenzoate
Overview
Description
Ethyl 4-bromo-2-cyano-6-fluorobenzoate, also known as 4-BFC, is an organic compound belonging to the class of benzoates. It is a white crystalline solid, soluble in organic solvents such as methanol, ethanol, and acetone. It is a versatile compound with a wide range of applications in the field of organic synthesis and medical research. It is a useful intermediate for the synthesis of various pharmaceuticals, dyes, and other organic compounds. This compound has also been used as a reagent in the synthesis of various polymers and polymeric materials.
Scientific Research Applications
Ethyl 4-bromo-2-cyano-6-fluorobenzoate is a valuable compound for scientific research, and has a wide range of applications. It has been used as a reagent in the synthesis of various polymers and polymeric materials, such as poly(ethylene terephthalate) and poly(vinyl chloride). It has also been used as a catalyst in the synthesis of various pharmaceuticals, dyes, and other organic compounds. Additionally, it has been used as an intermediate for the synthesis of various small molecules, such as the anti-inflammatory drug ibuprofen.
Mechanism of Action
Ethyl 4-bromo-2-cyano-6-fluorobenzoate is a versatile compound, and its mechanism of action is dependent on the specific application. In the synthesis of polymers and polymeric materials, Ethyl 4-bromo-2-cyano-6-fluorobenzoate acts as a catalyst, promoting the polymerization of the monomers. In the synthesis of pharmaceuticals, dyes, and other organic compounds, Ethyl 4-bromo-2-cyano-6-fluorobenzoate acts as a reagent, enabling the formation of new bonds between the reactants.
Biochemical and Physiological Effects
Ethyl 4-bromo-2-cyano-6-fluorobenzoate is not known to have any direct biochemical or physiological effects. However, it is a useful intermediate for the synthesis of various pharmaceuticals, and thus may have indirect effects on the body when these drugs are administered.
Advantages and Limitations for Lab Experiments
Ethyl 4-bromo-2-cyano-6-fluorobenzoate is an easy to use and versatile compound, and thus has a number of advantages for laboratory experiments. It is readily available, and can be synthesized in a relatively simple and cost-effective manner. Additionally, it is soluble in organic solvents, and can be easily purified and isolated. However, it is a toxic compound and should be handled with caution.
Future Directions
The use of Ethyl 4-bromo-2-cyano-6-fluorobenzoate in the synthesis of new materials and compounds is an area of ongoing research. In particular, research is focused on the use of Ethyl 4-bromo-2-cyano-6-fluorobenzoate as a catalyst for the synthesis of new polymers and polymeric materials. Additionally, research is being conducted on the use of Ethyl 4-bromo-2-cyano-6-fluorobenzoate in the synthesis of new pharmaceuticals and drugs. Furthermore, research is being conducted on the use of Ethyl 4-bromo-2-cyano-6-fluorobenzoate in the synthesis of new dyes and other organic compounds. Finally, research is being conducted on the use of Ethyl 4-bromo-2-cyano-6-fluorobenzoate in the synthesis of new small molecules, such as the anti-inflammatory drug ibuprofen.
properties
IUPAC Name |
ethyl 4-bromo-2-cyano-6-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrFNO2/c1-2-15-10(14)9-6(5-13)3-7(11)4-8(9)12/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GILWKKFEZSNXMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1F)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-bromo-2-cyano-6-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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